N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-propylbenzamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-propylbenzamide
• InChI: InChI=1S/C18H19NO3/c1-2-3-13-4-6-14(7-5-13)18(20)19-15-8-9-16-17(12-15)22-11-10-21-16/h4-9,12H,2-3,10-11H2,1H3,(H,19,20)
• InChI Key: AALSIWOCWDLXHT-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol

Description

Synthesis Analysis

The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-propylbenzamide and related compounds often involves intricate chemical reactions that enable the formation of its complex structure. For instance, Gabriele et al. (2006) developed a method for synthesizing 2,3-dihydrobenzo[1,4]dioxine derivatives through tandem oxidative aminocarbonylation of triple bonds followed by intramolecular conjugate addition, showcasing a novel approach to the construction of benzodioxine frameworks (Gabriele et al., 2006).

Molecular Structure Analysis

The molecular structure of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-propylbenzamide is characterized by the presence of a benzodioxin ring, which plays a crucial role in its chemical behavior and interactions. Studies such as those by Prabukanthan et al. (2020) focus on the crystal structure, optical, and thermal properties of similar heterocyclic compounds, providing insights into the stability and molecular conformation of benzodioxin derivatives (Prabukanthan et al., 2020).

Chemical Reactions and Properties

The chemical reactivity and properties of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-propylbenzamide are influenced by its functional groups and molecular structure. Research by FisherLawrence et al. (1992) on the lithiation of N-propenylbenzamides, for example, provides valuable information on the reactivity of benzamide derivatives, highlighting their potential for ortho-substitution and the formation of complex organic structures (FisherLawrence et al., 1992).